A naphthalimide-based solid state luminescent probe for ratiometric detection of aluminum ions: in vitro and in vivo applications†
Chemical Communications Pub Date: 2017-11-01 DOI: 10.1039/C7CC07996F
Abstract
A naphthalimide-based fluorescent probe 4 has been designed and synthesized that detects Al3+ ions in solution, solid state and in biological systems, including cells, tissues and nematodes. Further, a portable kit has been developed using probe 4 for the on-site detection of Al3+ ions.
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